BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of Diethyl D-(-)-tartrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethyl D-(-)-tartrate

Cat. No.: B1194093

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
Diethyl D-(-)-tartrate, a versatile chiral compound. The information is presented to support
research, development, and quality control activities involving this important chemical
intermediate.

Core Physical and Chemical Properties

Diethyl D-(-)-tartrate is the diethyl ester of D-(-)-tartaric acid. It is a colorless to light yellow,
clear, and thick oily liquid at room temperature.[1][2][3] Its chiral nature makes it a critical
building block in asymmetric synthesis, particularly in the pharmaceutical and agrochemical
industries for the creation of enantiomerically pure products.[1]
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Property Value References
D-(-)-Tartaric acid diethyl ester,

Synonyms ] [1][4]
(-)-Diethyl D-tartrate

Molecular Formula CsH1406 [1][4]

Molecular Weight 206.19 g/mol [1114]

CAS Number 13811-71-7 [1][4]
Colorless to light yellow clear

Appearance o [1]
liquid

Melting Point 17 °C [1][5]
280 °C (at 760 mmHg) 130 °C

Boiling Point (at 8 mmHg) 162 °C (at 19 [11[4115]
mmHgQ)

, 1.205 g/mL at 20 °C 1.19-1.21

Density [1][4]
g/cm3

Refractive Index (n20/D) 1.446 [4]

Specific Rotation [0]20/D

-7.5° to -8.1° (neat)

Flash Point 93 °C (closed cup)
Slightly soluble to insoluble in
Solubility water; miscible in oil and [6]

alcohol.[6]

Experimental Protocols

The following sections detail the methodologies for determining key physical properties of

Diethyl D-(-)-tartrate.

1. Determination of Melting Point

The melting point is a critical indicator of purity for a solid compound. For Diethyl D-(-)-tartrate,
which has a melting point of 17°C, this determination would need to be conducted under cooled
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conditions.

Principle: The melting point is the temperature at which a substance transitions from a solid to
a liquid state. A pure substance will have a sharp melting point range (typically 0.5-1°C), while
impurities will broaden and depress the melting point.[7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar) with cooling capabilities

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle (if the sample is not a fine powder)
Procedure:

o Sample Preparation: Ensure the Diethyl D-(-)-tartrate sample is solidified by cooling it below
its melting point. The solidified sample should be a dry, fine powder. If necessary, grind the
solid gently in a mortar and pestle.[8]

o Loading the Capillary Tube: Press the open end of a capillary tube into the powdered
sample, trapping a small amount of the solid. Tap the sealed end of the tube on a hard
surface to pack the sample into the bottom. The sample height should be approximately 2-3
mm.[9]

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point
apparatus. Ensure the thermometer is correctly positioned to accurately measure the
temperature of the block.[10]

« Initial Heating: Rapidly heat the sample to a temperature approximately 10-15°C below the
expected melting point of 17°C.

e Fine Heating: Decrease the heating rate to 1-2°C per minute as the temperature approaches
the expected melting point.[7]
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e Observation and Recording: Observe the sample through the magnifying lens. Record the
temperature at which the first droplet of liquid appears (the beginning of the melting range)
and the temperature at which the last solid crystal melts (the end of the melting range).[9]

o Repeat: For accuracy, repeat the determination with a fresh sample, allowing the apparatus
to cool sufficiently between measurements.[7]

2. Determination of Solubility

This protocol outlines a qualitative method for determining the solubility of Diethyl D-(-)-
tartrate in various solvents.

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called
solute to dissolve in a solid, liquid, or gaseous solvent. The solubility of a substance
fundamentally depends on the physical and chemical properties of the solute and solvent as
well as on temperature, pressure, and pH of the solution.

Apparatus:

Test tubes and rack

Graduated cylinders or pipettes

Spatula or dropper

Vortex mixer or stirring rods

A selection of solvents (e.g., water, ethanol, diethyl ether, acetone)
Procedure:

e Solvent Measurement: In a clean, dry test tube, place a defined volume (e.g., 1 mL) of the
desired solvent.[11]

e Solute Addition: Add a small, measured amount of Diethyl D-(-)-tartrate (e.g., 0.1 gor 0.1
mL) to the solvent.[11]
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e Mixing: Vigorously shake or vortex the test tube for a set period (e.g., 1-2 minutes) to ensure
thorough mixing.[11]

o Observation: Observe the solution. If the Diethyl D-(-)-tartrate has completely dissolved, it is
soluble under these conditions. If solid particles or an immiscible liquid layer remains, it is
considered insoluble or partially soluble.

 Incremental Addition: If the substance dissolves, continue to add small, measured
increments of the solute, mixing thoroughly after each addition, until the solution becomes
saturated (i.e., no more solute will dissolve). Record the total amount of solute that dissolved
in the given volume of solvent.

o Categorization: Based on the observations, categorize the solubility as:

[¢]

Very Soluble: Dissolves quickly and in large amounts.

[¢]

Soluble: Dissolves completely.

[e]

Slightly Soluble: Only a small portion dissolves.

o

Insoluble: No apparent dissolution.

Visual Representations of Experimental Workflows

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Diethyl D-(-)-tartrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194093#what-are-the-physical-properties-of-diethyl-
d-tartrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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